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Compound of Interest

Compound Name: Strigolactones

CAS No.: 80286-95-9

Cat. No.: B13391688

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Strigolactones, a class of plant hormones and signaling molecules,

require specific procedures for their disposal. This guide provides essential safety and logistical

information, including operational and disposal plans, to facilitate the safe management of

strigolactone waste.

Immediate Safety and Handling Protocols
Before disposal, it is crucial to handle strigolactones with appropriate care. Based on safety

data sheets (SDS), strigolactones, such as the common synthetic analog GR24, can be

harmful if ingested, inhaled, or in contact with skin, and may cause irritation to the skin and

eyes. Therefore, adherence to the following personal protective equipment (PPE) and handling

guidelines is mandatory.

Table 1: Personal Protective Equipment and Handling for Strigolactones
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Precaution Category Specific Requirement Source

Eye/Face Protection
Wear safety glasses with side-

shields or goggles.
[1]

Skin Protection
Wear protective gloves (e.g.,

nitrile rubber) and a lab coat.
[1]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.
[1]

General Hygiene

Avoid contact with skin, eyes,

and clothing. Do not eat, drink,

or smoke when using this

product. Wash hands

thoroughly after handling.

Step-by-Step Disposal Procedure for Strigolactones
The primary principle for the disposal of strigolactones is to treat them as hazardous chemical

waste and to adhere strictly to local and national environmental regulations. Do not discharge

strigolactone waste into drains or the environment.

1. Waste Segregation and Collection:

Collect all strigolactone waste, including pure compounds, solutions, and contaminated

materials (e.g., pipette tips, gloves, and empty containers), in a designated and clearly

labeled waste container.

The container must be chemically resistant, have a secure lid, and be suitable for holding

chemical waste.

Do not mix strigolactone waste with other incompatible waste streams.

2. Labeling:

Clearly label the waste container with "Hazardous Waste," the name "Strigolactones," and

any other identifiers required by your institution's environmental health and safety (EHS)

department.
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3. Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials, until it is collected for disposal.

4. Professional Disposal:

Arrange for the collection and disposal of the strigolactone waste through your institution's

EHS department or a licensed hazardous waste disposal contractor.

Waste material must be disposed of in accordance with national and local regulations,

typically at an approved waste disposal plant[1][2].

While research indicates that strigolactones are generally unstable, particularly in alkaline

conditions, and can be degraded by certain microorganisms or promoted by phosphate,

standardized and validated chemical degradation protocols for laboratory waste are not readily

available[3][4][5]. Therefore, relying on professional hazardous waste disposal services is the

recommended and safest course of action.

Logical Flow for Strigolactone Disposal
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of strigolactones in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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